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Compound of Interest

Compound Name: 5-Bromo-2-chloronicotinonitrile

Cat. No.: B1291396

An In-depth Technical Guide to 5-Bromo-2-
chloronicotinonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 5-Bromo-2-chloronicotinonitrile, a halogenated pyridine derivative of significant
interest in medicinal chemistry and organic synthesis. The document summarizes its key
identifiers, physicochemical properties, reactivity, and safety information, presenting
gquantitative data in structured tables and illustrating key processes with diagrams as required
for a scientific audience.

General and Chemical Information

5-Bromo-2-chloronicotinonitrile is a versatile building block in the synthesis of more complex
molecules, particularly in the development of novel pharmaceutical agents.[1] Its structure,
featuring a pyridine ring substituted with bromo, chloro, and cyano groups, offers multiple
reactive sites for chemical modification.[1]
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Identifier

Value

CAS Number

405224-23-9[2][3][4]

Molecular Formula

CeH2BrCIN2[1][3][4][5]

IUPAC Name 5-bromo-2-chloropyridine-3-carbonitrile[1][4][5]
5-Bromo-2-chloropyridine-3-carbonitrile, 5-
Synonyms -
Bromo-2-chloro-3-cyanopyridine[2][4][6][7]
inChi INChI=1S/C6H2BrCIN2/c7-5-1-4(2-9)6(8)10-3-
n
5/h1,3H[5][6]
InChiKey MQOHJAYYYVQBSH-UHFFFAOY SA-N[4][5][6]

Canonical SMILES

C1=C(C=NC(=C1C#N)CI)Br[5]

Physicochemical Properties

The compound is typically a solid at room temperature and is soluble in common organic

solvents.[6][8] Its properties make it a valuable reagent in various synthetic applications, from

drug discovery to materials science.[1][8]

Property Value
Molecular Weight 217.45 g/mol [1][2][3][4][5]
Melting Point 135-140 °C[2], 138.0 to 142.0 °C[6], 140°C[4]

Boiling Point (Predicted)

272.7 + 35.0 °C[6]

Appearance White to Yellow to Green Solid/Powder[6]
- Soluble in organic solvents like ethanol and
Solubility _ _
methanol.[8] Slightly soluble in water.[6][7]
Purity =>95%[2], =298%][3]

Computed and Spectroscopic Data
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Computational models provide further insight into the molecule's characteristics. While specific
spectroscopic data (NMR, IR, Mass Spectrometry) are not detailed in the provided search
results, they are referenced as being available from various suppliers and databases.[9][10][11]

Computed Property Value
Topological Polar Surface Area (TPSA) 36.7 A?[5]
XLogP3-AA 2.2[5]

Hydrogen Bond Donor Count 0[3][5]
Hydrogen Bond Acceptor Count 2[3]

Rotatable Bond Count 0[3]

Exact Mass 215.90899 Dal5]
Monoisotopic Mass 215.90899 Da[5]

Reactivity and Chemical Behavior

The chemical reactivity of 5-Bromo-2-chloronicotinonitrile is dominated by the electrophilic
nature of the pyridine ring, which is enhanced by the presence of electron-withdrawing halogen
and nitrile substituents. This makes the compound susceptible to nucleophilic substitution
reactions, where the bromine and chlorine atoms can be displaced by various nucleophiles to
introduce new functional groups.[1] The acyl chloride is significantly more electrophilic and
generally reacts preferentially, especially at lower temperatures.[12]
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Nucleophilic Aromatic Substitution (SNATr)

Nucleophile (Nu-)

Attack at C-2 or C-5

G-Bromo-2-chloronicotinonitrila

isplaces Cl- Displaces Br-

G—Bromo-Z-(Nu)-nicotinonitrila G—ChIoro-5-(Nu)-nicotinonitrila
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Generalized Synthesis Workflow

(Start: 2-Hydroxynicotinic Acidj

\ 4

Step 1: Bromination
(e.g., with alkali-metal hypobromite)

Y

Intermediate:
5-Bromo-2-hydroxynicotinic acid

\4
Step 2: Chlorination
(e.g., with POCIs or SOClz)
\ 4

Intermediate:
5-Bromo-2-chloronicotinic acid

\ 4

Step 3: Conversion to Nitrile
(e.g., via amide dehydration or other methods)

Final Product:
5-Bromo-2-chloronicotinonitrile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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